Cas no 1372096-38-2 (5-Bromo-4-(chloromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-4-(chloromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1372096-38-2
• MF: C₇H₄BrClF₃N
• MW: 274.465570449829
• CID: 3162007
• PubChem ID: 74891404
• Update Time: 2025-10-28

5-Bromo-4-(chloromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(chloromethyl)-2-(trifluoromethyl)pyridine
• 1372096-38-2

• Inchi： 1S/C7H4BrClF3N/c8-5-3-13-6(7(10,11)12)1-4(5)2-9/h1,3H,2H2
• InChI Key： TXULUSKMHNQRTB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)(F)F)C=C1CCl

Computed Properties

• Exact Mass: 272.91677g/mol
• Monoisotopic Mass: 272.91677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-Bromo-4-(chloromethyl)-2-(trifluoromethyl)pyridine

Recent Advances in the Application of 5-Bromo-4-(chloromethyl)-2-(trifluoromethyl)pyridine (CAS: 1372096-38-2) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-4-(chloromethyl)-2-(trifluoromethyl)pyridine (CAS: 1372096-38-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic compound, characterized by its bromo, chloromethyl, and trifluoromethyl substituents, serves as a valuable building block for the synthesis of more complex molecules with potential therapeutic effects. Recent studies have explored its utility in the development of kinase inhibitors, antiviral agents, and other biologically active compounds.

One of the key areas of research involving 5-Bromo-4-(chloromethyl)-2-(trifluoromethyl)pyridine is its role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. Researchers have utilized this compound as an intermediate in the synthesis of novel pyridine-based inhibitors that exhibit high selectivity and potency against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the development of inhibitors targeting the JAK-STAT pathway, which is implicated in several autoimmune disorders.

In addition to its applications in kinase inhibitor development, 5-Bromo-4-(chloromethyl)-2-(trifluoromethyl)pyridine has also been investigated for its potential in antiviral drug discovery. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of drug candidates. Recent work has shown that derivatives of this compound exhibit promising activity against RNA viruses, including SARS-CoV-2. A preprint study from early 2024 highlighted its role in the synthesis of nucleoside analogs that interfere with viral replication mechanisms.

The synthetic versatility of 5-Bromo-4-(chloromethyl)-2-(trifluoromethyl)pyridine further extends to its use in medicinal chemistry for the modification of existing drug scaffolds. Researchers have employed it to introduce halogen and trifluoromethyl groups into lead compounds, thereby improving their binding affinity and pharmacokinetic properties. For example, a recent patent application disclosed its use in the optimization of a series of PDE4 inhibitors for the treatment of chronic obstructive pulmonary disease (COPD).

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 5-Bromo-4-(chloromethyl)-2-(trifluoromethyl)pyridine. Recent advancements in flow chemistry and catalytic methods have addressed some of these issues, enabling more efficient and sustainable production. A 2023 review in Organic Process Research & Development summarized these technological improvements, emphasizing their potential to accelerate the compound's adoption in industrial settings.

In conclusion, 5-Bromo-4-(chloromethyl)-2-(trifluoromethyl)pyridine (CAS: 1372096-38-2) represents a highly valuable intermediate in modern drug discovery and chemical biology. Its unique structural features and reactivity profile make it a cornerstone for the development of novel therapeutic agents. Ongoing research continues to uncover new applications, solidifying its role in the advancement of pharmaceutical sciences.